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Compound of Interest

Compound Name: CYCLOHEXANONE PEROXIDE

CAS No.: 12262-58-7

Cat. No.: B078128 Get Quote

Executive Summary
Cyclohexanone Peroxide (CYHPO) is not a single chemical entity but a complex mixture of

hydroperoxides and cyclic peroxides formed by the autoxidation or acid-catalyzed peroxidation

of cyclohexanone.[2] It serves as a critical free-radical initiator in the curing of unsaturated

polyester resins and as an oxidant in organic synthesis.[2] Due to its peroxy-functional groups

(–O–O–), it possesses high thermal instability and shock sensitivity, necessitating rigorous

handling protocols.[1] This guide dissects its isomeric composition, decomposition kinetics, and

analytical validation methods.[1]

Structural Chemistry & Isomerism
Unlike simple organic peroxides, CYHPO exists in a dynamic equilibrium of oligomers

depending on the acid catalyst concentration and water content. The three primary species

relevant to industrial and research applications are:

Monomeric Hydroperoxide: 1-hydroperoxycyclohexan-1-ol (Unstable intermediate).[1][2]

Dimeric Peroxide (Major Component): 1,1'-dihydroperoxy-1,1'-dicyclohexyl peroxide.[1][2]

Trimeric Cyclic Peroxide: 1,1,4,4,7,7-hexamethyl-1,4,7-trioxonane (Cyclic trimer, analogous

to TATP in structure and sensitivity).[1]
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Structural Equilibrium Diagram
The following diagram illustrates the acid-catalyzed equilibrium pathways between

cyclohexanone and hydrogen peroxide.
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Figure 1: Acid-catalyzed equilibrium pathway of Cyclohexanone Peroxide formation.[1][2] The

dimer is the target for commercial initiators, while the trimer represents a high-energy impurity.

[2]

Physicochemical Properties
Quantitative data is essential for process safety calculations (SADT) and solubility profiling.[1]
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Property Value / Description Context

CAS Number
12262-58-7 (Mixture); 78-18-2

(Dimer)

Commercial grades are

mixtures.[1][2]

Molecular Weight 246.3 g/mol (Dimer)
Varies by oligomer distribution.

[1]

Physical State
White solid or paste (in

plasticizer)

Pure solid is shock-sensitive.

[1][2]

Melting Point 76–77 °C (Dimer)
Decomposes upon melting.[1]

[2]

Active Oxygen
~6.5% (Theoretical for

commercial paste)
Critical metric for dosing.[1]

SADT
60 °C (Self-Accelerating

Decomp. Temp)

CRITICAL: Storage above this

triggers thermal runaway.[1][2]

Solubility
Soluble: Phthalates, Alcohols,

EstersInsoluble: Water

Use Dimethyl Phthalate (DMP)

for dilution.[1]

Decomposition Energy -1800 to -2200 J/g
High energy release; explosive

potential.[1][2]

Reactivity & Decomposition Mechanism
CYHPO functions primarily by homolytic cleavage of the O-O bond. This mechanism is

exploited in polymer curing but also dictates its hazard profile.[1]

Thermal Decomposition Pathway
Upon heating or catalysis (e.g., by Cobalt naphthenate), the peroxide bond cleaves to form

alkoxy radicals.[1] These radicals undergo

-scission to form caprolactone or hexanoic acid derivatives.[1]
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Figure 2: Homolytic cleavage and subsequent reaction pathways.[1][2] The Cobalt-catalyzed

pathway allows for room-temperature radical generation.[2]

Analytical Characterization Protocols
Accurate quantification of "Active Oxygen" is the gold standard for validating CYHPO purity and

concentration.

Protocol A: Iodometric Titration (Active Oxygen Content)
Objective: Quantify the peroxide concentration in a commercial sample or reaction mixture.[1]

[2] Principle: Peroxides oxidize iodide (

) to iodine (

) in acidic media.[1][2] The liberated iodine is titrated with sodium thiosulfate.[1]
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Reagents:

Glacial Acetic Acid (degassed)[1][2]

Saturated Potassium Iodide (KI) solution (freshly prepared)[1]

0.1 N Sodium Thiosulfate (

) standard solution[1][2]

Starch indicator[1][2]

Step-by-Step Workflow:

Preparation: Weigh accurately ~0.2 g of CYHPO sample into a 250 mL Erlenmeyer flask.

Solubilization: Dissolve in 25 mL of glacial acetic acid. Note: Ensure complete dissolution to

prevent localized hotspots.[1][2]

Oxidation: Add 2 mL of saturated KI solution. Cap the flask immediately.

Incubation: Store in the dark for 15 minutes at room temperature. (Darkness prevents photo-

oxidation of iodide).[1][2]

Dilution: Add 50 mL of deionized water. The solution should turn dark brown/yellow.[1]

Titration: Titrate with 0.1 N Sodium Thiosulfate until the color fades to pale yellow.

Endpoint: Add 1 mL starch solution (blue complex forms). Continue titrating dropwise until

the solution becomes colorless.

Calculation:

Protocol B: Qualitative Analysis via TLC
Objective: Rapidly distinguish between monomeric/dimeric species and hazardous cyclic

trimers.

Stationary Phase: Silica Gel 60 F254.[1][2]
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Mobile Phase: Toluene:Ethyl Acetate (9:1).[1][2]

Visualization: Spray with N,N-dimethyl-p-phenylenediamine dihydrochloride (turns pink/red in

presence of peroxides).[1][2]

Interpretation: Cyclic trimers typically have higher

values due to lower polarity compared to the hydroxylated dimers.[1]

Safety & Handling (The "Self-Validating" Safety
System)
Safety with organic peroxides is not about avoiding all risk, but managing energy release.[1][2]

Storage & Incompatibility Matrix
Temperature Control: Store < 25°C. Temperatures > 30°C accelerate degradation.[1][2]

Segregation: Isolate from accelerators (Cobalt/Amine compounds), strong acids, and

reducing agents.[1] The reaction with acetone generates Acetone Peroxide (TATP), an

extreme explosive.[1]

Desensitization: Never handle pure solid CYHPO. Always maintain it as a paste (e.g., 50% in

dibutyl phthalate) or solution.[1]

Emergency Disposal (Chemical Quenching)
If a spill occurs or a batch shows signs of thermal runaway (fuming, temperature spike):

Do not use water initially (immiscibility may spread the fire).[1]

Quench: Pour the peroxide slowly into a stirred solution of 10% Sodium Hydroxide (NaOH)

or Sodium Sulfite. This hydrolyzes the peroxide bond safely.[1]

References
Mechanism of Synthesis:Zhu, J., et al.[1] "Thermal hazard analysis of cyclohexanone
peroxide and its solutions." Journal of Thermal Analysis and Calorimetry, 2016.[1] [1]
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Safety Data & Reactivity:National Oceanic and Atmospheric Administration (NOAA).[1]

"CAMEO Chemicals: Cyclohexanone Peroxide."[1][3]

Analytical Methods:Milas, N. A., et al.[1] "Studies in Organic Peroxides.[1] XXVI. Organic

Peroxides Derived from Cyclohexanone."[2][3][4][5][6] Journal of the American Chemical

Society, 1959.[1] [1]

Industrial Application:Nouryon (formerly AkzoNobel).[1] "Product Data Sheet: Cyclonox LE-

50."

Toxicology & Hazards:PubChem. "Cyclohexanone Peroxide Compound Summary."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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